Cas no 216450-09-8 (5'-Deoxy-5-ethenylcytidine)
5'-Deoxy-5-ethenylcytidine structure
Product Name:5'-Deoxy-5-ethenylcytidine
CAS No:216450-09-8
MF:C11H15N3O4
MW:253.254502534866
CID:2847101
PubChem ID:54437788
Update Time:2025-04-21
5'-Deoxy-5-ethenylcytidine Chemical and Physical Properties
Names and Identifiers
-
- WLXYZJRKLHXRBP-VPCXQMTMSA-N
- CHEMBL3350548
- DTXSID00711321
- SCHEMBL1456062
- 5'-Deoxy-5-ethenylcytidine
- 216450-09-8
- DTXCID60662067
- 5'-deoxy-5-vinylcytidine
-
- Inchi: 1S/C11H15N3O4/c1-3-6-4-14(11(17)13-9(6)12)10-8(16)7(15)5(2)18-10/h3-5,7-8,10,15-16H,1H2,2H3,(H2,12,13,17)/t5-,7-,8-,10-/m1/s1
- InChI Key: WLXYZJRKLHXRBP-VPCXQMTMSA-N
- SMILES: O1[C@H](C)[C@H]([C@H]([C@@H]1N1C(N=C(C(C=C)=C1)N)=O)O)O
Computed Properties
- Exact Mass: 253.10625597g/mol
- Monoisotopic Mass: 253.10625597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 108Ų
5'-Deoxy-5-ethenylcytidine Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
216450-09-8 (5'-Deoxy-5-ethenylcytidine) Related Products
- 113886-70-7(5-Methyl-2’-O-methylcytidine)
- 2140-61-6(5-Methylcytidine)
- 216449-60-4(2',3'-Di-O-acetyl-5'-deoxy-5-vinylcytidine)
- 66270-34-6(Cytidine, 2'-deoxy-5-(1E)-1-propenyl-)
- 84574-81-2(5-vinyl-2'-deoxycytidine)
- 838-07-3(5-Methyl-2'-deoxycytidine)
- 6829-31-8(1-β-D-Arabinofuranosyl-5-methylcytosine)
- 66270-35-7(Cytidine, 2'-deoxy-5-(1Z)-1-propenyl-)
- 244105-55-3(2'-O-(2-Methoxyethyl)-5-methylcytidine (~90%))
- 19235-17-7(5-Hydroxymethylcytidine)
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